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Compound of Interest |

2-Hydroxy-5-
Compound Name:
(methylsulfanyl)benzoic acid

CAS No.: 32318-42-6

Cat. No.: B149893

Get Quote

In the landscape of modern drug discovery and materials science, substituted salicylic acids
represent a cornerstone of molecular design. Their inherent biological activities and versatile
chemical handles make them invaluable starting points for developing novel therapeutics and
functional materials. This guide focuses on a particularly intriguing derivative: 2-Hydroxy-5-
(methylsulfanyl)benzoic acid. Also known as 5-(Methylthio)salicylic acid, this compound
integrates the classic salicylate scaffold with a sulfur-containing moiety, opening unique
avenues for chemical modification and biological interaction.

This document serves as a comprehensive technical resource for researchers, chemists, and
drug development professionals. It moves beyond a simple recitation of data, providing insights
into the causality behind its properties and the strategic thinking required for its synthesis and
application. We will explore its fundamental physicochemical properties, delve into its spectral
characteristics for robust identification, propose a logical synthetic pathway, and discuss its
safety profile and potential applications as a versatile chemical building block.

Part 1: Core Molecular and Physical Properties
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A thorough understanding of a compound's basic properties is the foundation of all subsequent

research. These parameters dictate everything from appropriate solvent selection and storage

conditions to potential formulation strategies.

Chemical Identity

The identity of 2-Hydroxy-5-(methylsulfanyl)benzoic acid is unequivocally established by its

structural and nomenclature data.

Caption: 2D Structure of 2-Hydroxy-5-(methylsulfanyl)benzoic acid.

Table 1: Compound Identification

Identifier Value
2-hydroxy-5-

IUPAC Name methylsulfanylbenzoic
acid

Source

[1]

5-(Methylthio)salicylic acid, 2-

Synonyms hydroxy-5-(methylthio)benzoic [1][2]
acid

CAS Number 32318-42-6 [1][3]

Molecular Formula CsHsO3S [11[3]

| InChiKey | FSIJSLFICIWYTC-UHFFFAOYSA-N [[1] |

Physicochemical Data

The compound's physicochemical properties are summarized below. These computed and

experimental values are critical for experimental design.

Table 2: Physicochemical Properties
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Property Value Source
Molecular Weight 184.21 g/mol [1][3]
Monoisotopic Mass 184.01941529 Da [1]
XLogP3 2.8 [4]
Hydrogen Bond Donors 2 [1]
Hydrogen Bond Acceptors 4 [1]

| Rotatable Bond Count | 2 |[1] |

Part 2: Analytical Characterization and Spectral
Profile

Accurate structural confirmation is paramount. This section details the expected spectral data
for 2-Hydroxy-5-(methylsulfanyl)benzoic acid, providing a self-validating system for identity
and purity assessment.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio, confirming the
molecular weight and offering clues to the molecule's structure through fragmentation patterns.

Expected Molecular lon Peak (M+): For the uncharged molecule, the expected peak in an
electron ionization (EI-MS) spectrum would be at m/z = 184.02.

e High-Resolution MS (HRMS): This technique would yield a highly accurate mass
measurement, confirming the elemental composition (CsHsOsS).

o Electrospray lonization (ESI-MS): In negative mode ([M-H]~), a peak at m/z = 183.01 would
be expected, corresponding to the deprotonated carboxylate. In positive mode ([M+H]*), a
peak at m/z = 185.03 would be observed.

o Key Fragmentation: A common fragmentation pathway for benzoic acids is the loss of CO:2
(44 Da) from the parent ion, which would result in a significant fragment. The loss of the
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methyl group (CHs, 15 Da) from the thioether is also a plausible fragmentation.

Infrared (IR) Spectroscopy

FTIR spectroscopy is a rapid and effective method for identifying the key functional groups
present in the molecule. The spectrum is dominated by the characteristic vibrations of the

hydroxyl, carbonyl, and aromatic moieties.[1]

Table 3: Key IR Absorption Bands
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Wavenumber
(cm™)

3300 - 2500

Functional
Group

O-H
(Carboxylic
Acid)

) ) Expected
Vibration Type
Appearance

Stretching Very Broad

Rationale &
Causality

Extensive
intermolecular
hydrogen
bonding in the
carboxylic
acid dimer
significantly
broadens this
peak, which is
a hallmark of
this functional

group.[5][6][7]

~3200

O-H (Phenolic)

) Broad (often
Stretching ked)
maske

The phenolic
hydroxyl stretch
is typically broad
due to hydrogen
bonding, and it is
often
superimposed on
the much
broader
carboxylic acid
O-H band.

1710 - 1680

C=0 (Carboxylic
Acid)

Stretching Strong, Sharp

This intense
absorption is
characteristic of
the carbonyl
group. Its
position indicates
conjugation with
the aromatic ring,
which lowers the
frequency

compared to a
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Wavenumber Functional ) ] Expected Rationale &
Vibration Type .
(cm™?) Group Appearance Causality
saturated

carboxylic acid.

[7]

These
absorptions are
typical for a

1610, 1580, ) ) Medium to substituted

C=C (Aromatic) Stretching _

1490 Strong benzene ring and
confirm the
presence of the

aromatic core.

This band arises
from the C-O
single bond
1320 - 1210 C-O Stretching Strong stretch o-f the-
carboxylic acid
group, coupled
with O-H
bending.[7]

| ~1250 | C-O (Phenolic) | Stretching | Medium to Strong | Corresponds to the stretching of the
C-O bond between the aromatic ring and the phenolic hydroxyl group. |

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most detailed information for structural elucidation, revealing
the chemical environment of each proton and carbon atom.

* 'H NMR: The proton NMR spectrum will show distinct signals for the aromatic protons, the
acidic protons (hydroxyl and carboxyl), and the methyl protons. The aromatic protons will
appear as a complex multiplet system due to their coupling. The exact chemical shifts would
need to be determined experimentally, but predictions can be made based on substituent
effects. The carboxyl proton is typically a broad singlet at a high chemical shift (>10 ppm),
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while the phenolic proton is a broad singlet whose position is solvent-dependent. The
methylsulfanyl (S-CHs) protons will appear as a sharp singlet, typically in the 2.4-2.6 ppm
range.

e 13C NMR: The carbon NMR spectrum will confirm the presence of eight distinct carbon

environments.[1]

(¢]

C=0 (Carboxyl): ~170-175 ppm

[¢]

Aromatic C-O: ~155-160 ppm

[e]

Aromatic C-S: ~125-130 ppm

Other Aromatic C-H & C-C: ~115-135 ppm

[e]

o

S-CHs: ~15-20 ppm

Part 3: Synthesis and Purification Workflow

While numerous suppliers offer this compound for research purposes, an in-house synthesis
may be required for specific applications or isotopic labeling. Below is a proposed, logical
synthetic route based on established organosulfur and aromatic chemistry principles.

Rationale for Proposed Route: A direct and reliable method involves the electrophilic
substitution of a sulfur-containing group onto a salicylic acid precursor. A common strategy is to
first introduce a sulfonyl chloride group, which can then be reduced and methylated.
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Caption: Proposed synthetic workflow for 2-Hydroxy-5-(methylsulfanyl)benzoic acid.

Experimental Protocol (Proposed)

Step 1: Chlorosulfonylation of Salicylic Acid
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In a fume hood, cool a flask containing chlorosulfonic acid (approx. 5 equivalents) to 0°C in
an ice-salt bath.

Slowly and portion-wise, add salicylic acid (1 equivalent) to the stirred chlorosulfonic acid,
ensuring the temperature does not exceed 10°C. Causality: This exothermic reaction is
controlled at low temperatures to prevent unwanted side reactions and degradation.

After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours
until gas evolution ceases.

Carefully pour the reaction mixture onto crushed ice. The product, 5-(chlorosulfonyl)-2-
hydroxybenzoic acid, will precipitate as a solid.

Filter the solid, wash with cold water, and dry under vacuum.
Step 2: Reduction of the Sulfonyl Chloride

Suspend the crude 5-(chlorosulfonyl)-2-hydroxybenzoic acid (1 equivalent) in a suitable
acidic medium (e.g., aqueous HCI or acetic acid).

Add zinc dust (a stoichiometric excess, e.g., 4-6 equivalents) portion-wise while stirring. The
reaction may be mildly exothermic. Causality: Zinc metal in an acidic medium is a classic
and effective reducing agent for converting sulfonyl chlorides to thiols.

Stir the mixture at room temperature or with gentle heating (40-50°C) for several hours until
the starting material is consumed (monitor by TLC).

Filter off the excess zinc and inorganic salts. The filtrate contains the desired thiol, 2-
hydroxy-5-mercaptobenzoic acid.

Step 3: S-Methylation

» To the aqueous filtrate from the previous step, add a mild base like sodium bicarbonate
(NaHCO:s) until the solution is neutral or slightly basic (pH 7-8). Causality: The base
deprotonates the acidic thiol to form the more nucleophilic thiolate anion, which is necessary
for the subsequent methylation.
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Add methyl iodide (CHsl, approx. 1.1-1.2 equivalents) dropwise.

Stir the reaction at room temperature for 2-12 hours.

After the reaction is complete, acidify the solution with dilute HCI to a pH of ~2-3. This will
precipitate the final product.

Filter the solid, wash with cold water, and dry.

Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as ethanol/water or ethyl acetate/hexane. Purity should be confirmed by HPLC
and the analytical methods described in Part 2.

Part 4: Chemical Reactivity and Potential
Applications

The true value of a molecule often lies in its potential as a scaffold for further chemical
synthesis. 2-Hydroxy-5-(methylsulfanyl)benzoic acid possesses three distinct functional
handles for modification:

o Carboxylic Acid: Can be converted to esters, amides, or acid chlorides, allowing for linkage
to other molecules.

e Phenolic Hydroxyl: Can undergo O-alkylation or O-acylation. Its acidity also plays a role in
metal chelation.

o Thioether (Methylsulfanyl): The sulfur atom can be oxidized to a sulfoxide or a sulfone. This
transformation dramatically alters the electronic and steric properties of the molecule, a
common strategy in medicinal chemistry to modulate properties like solubility and metabolic
stability.

Potential Applications:

o Medicinal Chemistry Scaffold: As a derivative of salicylic acid, it is a prime candidate for
development as an anti-inflammatory agent. The methylsulfanyl group provides a unique
lipophilic substituent that can be explored for enhanced binding to biological targets like COX
enzymes.[8]
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o Chelating Agent: The ortho-hydroxy-benzoic acid motif is a well-known bidentate chelating
group for various metal ions.

 Intermediate in Organic Synthesis: It serves as a valuable building block for more complex
molecules where a substituted salicylate is required.

Part 5: Safety, Handling, and Storage

Safe handling is a prerequisite for any laboratory work. Based on aggregated GHS data for this
compound, the following hazards are identified.[1]

2-Hydroxy-5-(methylsulfanyl)
benzoic acid

Leads to

Identified Hazards
- Skin Irritation (H315)
- Serious Eye Irritation (H319)
- Respiratory Irritation (H335)

Requires

Required PPE
- Safety Goggles
- Nitrile Gloves
- Lab Coat

Used during

Handling Procedures
- Use in a fume hood
- Avoid dust inhalation
- Wash hands after handling

Followed by

Storage
- Tightly sealed container
- Cool, dry, well-ventilated area
- Protect from light
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Caption: Logic diagram for safe handling and storage.

Hazard Identification

e H315: Causes skin irritation.[1]
o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Recommended Precautions

» Engineering Controls: Always handle this compound in a well-ventilated chemical fume hood
to minimize inhalation exposure.

» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[9]

o Skin Protection: Wear nitrile gloves and a lab coat. Change gloves immediately if
contamination occurs.[9]

o Respiratory Protection: If handling large quantities or if dust is generated, a NIOSH-
approved respirator may be necessary.

e First Aid Measures:

o In case of eye contact: Immediately flush with plenty of water for at least 15 minutes and
seek medical attention.[9]

o In case of skin contact: Wash off with soap and plenty of water.[9]

o If inhaled: Move the person into fresh air.[9]

Storage
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Store in a tightly closed container in a cool, dry, and well-ventilated place.[3] Protect from

moisture and light to ensure long-term stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check
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